2-cyano-3-(2,5-dimethoxyphenyl)-N-(2,3-dimethylphenyl)propanamide
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Description
2-cyano-3-(2,5-dimethoxyphenyl)-N-(2,3-dimethylphenyl)propanamide is a useful research compound. Its molecular formula is C20H22N2O3 and its molecular weight is 338.407. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Antibacterial Activities : Derivatives of the core structure have been synthesized and evaluated for their antibacterial activities. For instance, new 2-propenoyl hydrazines, 2-propenoylamides, and 2-thiol propenoates have been developed, some of which were further cyclized to yield novel heterocyclic derivatives, demonstrating the compound's utility in generating bioactive molecules (El‐Ziaty & Shiba, 2007).
Catalytic Applications : Research on the direct transformation of N,N-dimethylformamide to the cyano group (-CN) through palladium-catalyzed cyanation of heteroarenes via C-H functionalization highlights the synthetic versatility of cyano derivatives in organic chemistry (Ding & Jiao, 2011).
Herbicidal Activity : The synthesis and evaluation of N-(5,7-dimethoxy-2H-[1,2,4]thiadiazolo[2,3-a]pyrimidin-2-ylidene)-2-(2,4-dichlorophenoxy)propanamide demonstrated effective herbicidal activity, showcasing the agricultural applications of this compound class (Liu et al., 2008).
Potential Applications
Organic Solar Cells : Molecular engineering of organic sensitizers, including those based on cyanate esters, for solar cell applications has been investigated. These sensitizers exhibit high incident photon to current conversion efficiency, underscoring the potential of cyanate ester derivatives in renewable energy technologies (Kim et al., 2006).
Dynamin GTPase Inhibitors : The development of indole-based dynamin GTPase inhibitors, utilizing the cyanoamide moiety, highlights the therapeutic potential of these compounds in cellular endocytosis and other critical biological processes (Gordon et al., 2013).
Photoluminescent Materials : The electrochemical oxidation of amino-cyano phenylthiophene derivatives has led to the discovery of a new class of photoluminescent materials, expanding the application of cyano derivatives in materials science (Ekinci et al., 2000).
Properties
IUPAC Name |
2-cyano-3-(2,5-dimethoxyphenyl)-N-(2,3-dimethylphenyl)propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O3/c1-13-6-5-7-18(14(13)2)22-20(23)16(12-21)10-15-11-17(24-3)8-9-19(15)25-4/h5-9,11,16H,10H2,1-4H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNDSTSCRMNKINH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)C(CC2=C(C=CC(=C2)OC)OC)C#N)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.